2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dibromo-4-methylphenyl)acetamide

• Molecular Formula: C15H13Br2N5O2S
• Molecular Weight: 487.2 g/mol
• IUPAC Name: 2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,6-dibromo-4-methylphenyl)acetamide
• InChI: InChI=1S/C15H13Br2N5O2S/c1-8-5-9(16)13(10(17)6-8)19-12(23)7-25-15-21-20-14(22(15)18)11-3-2-4-24-11/h2-6H,7,18H2,1H3,(H,19,23)
• InChI Key: KQCMXHNLTMTRTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Br)NC(=O)CSC2=NN=C(N2N)C3=CC=CO3)Br

Description

This compound is a 1,2,4-triazole derivative featuring a furan-2-yl substituent at the 5-position of the triazole ring and a sulfanyl-linked acetamide group attached to a 2,6-dibromo-4-methylphenyl moiety. Its synthesis involves alkylation of 4-amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thione with α-chloroacetamides in the presence of KOH, followed by purification and structural validation via crystallographic methods such as SHELX . The compound has demonstrated anti-exudative activity in preclinical studies, with a reported dose-dependent efficacy comparable to diclofenac sodium at 10 mg/kg in rodent models .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dibromo-4-methylphenyl)acetamide typically involves the alkylation of 2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl} with N-aryl-substituted α-chloroacetamides in ethanol under alkaline conditions . The reaction is carried out at room temperature, and the product is obtained after crystallization as white or light yellow crystalline substances with clear melting temperatures .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the furan ring, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can occur at the triazole ring, potentially leading to the formation of reduced triazole derivatives.

Substitution: The compound can undergo substitution reactions, especially at the sulfanyl group, where different substituents can be introduced.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically employed.

Substitution: Substitution reactions can be carried out using various alkylating or acylating agents under appropriate conditions.

Major Products Formed

Scientific Research Applications

Antimicrobial Properties

Research has indicated that this compound possesses significant antimicrobial properties. It has been shown to inhibit the growth of various bacterial strains and fungi. Its mechanism appears to involve disruption of microbial cell wall synthesis and interference with metabolic pathways crucial for microbial survival .

Antiinflammatory Effects

Studies have suggested that 2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dibromo-4-methylphenyl)acetamide may exert anti-inflammatory effects. It is hypothesized that the compound modulates inflammatory pathways by inhibiting specific enzymes involved in the inflammatory response, such as lipoxygenases .

Anticancer Potential

Recent investigations have highlighted the anticancer potential of this compound. In vitro studies demonstrated that it can induce apoptosis in cancer cell lines by activating caspase pathways and inhibiting proliferation through cell cycle arrest mechanisms. The specificity of its action may be attributed to its structural components that interact with cancer-specific targets .

Case Studies

Several case studies have documented the efficacy of this compound in various applications:

• Antimicrobial Activity : A study conducted on several bacterial strains revealed that this compound showed a minimum inhibitory concentration (MIC) comparable to established antibiotics, suggesting its potential as an alternative treatment for resistant infections .
• Anti-inflammatory Research : In a controlled experiment involving animal models of inflammation, treatment with this compound resulted in a significant reduction in inflammatory markers compared to untreated controls, indicating its therapeutic potential in inflammatory diseases .
• Cancer Therapeutics : A recent publication reported promising results from preclinical trials where the compound demonstrated selective toxicity towards cancer cells while sparing normal cells, highlighting its potential as a targeted anticancer agent .

Mechanism of Action

The exact mechanism of action of 2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dibromo-4-methylphenyl)acetamide is not fully understood. it is believed to exert its effects through interactions with specific molecular targets and pathways involved in inflammation and microbial activity . The presence of the furan and triazole rings suggests potential interactions with enzymes and receptors, leading to the modulation of biological processes.

Comparison with Similar Compounds

Anti-Exudative Activity

• The target compound exhibited comparable efficacy to diclofenac sodium (8 mg/kg) at 10 mg/kg in rodent models, reducing inflammation by ~40–50% .
• Dimethylphenyl analog showed ~30% lower activity, likely due to reduced electron-withdrawing effects and weaker hydrophobic interactions .
• Dichlorophenyl derivative demonstrated intermediate activity (~35–40%), suggesting chlorine’s moderate electronegativity balances solubility and target affinity .

Structure-Activity Relationships (SAR)

• Electron-Withdrawing Groups (Br, Cl): Enhance bioactivity by stabilizing ligand-receptor interactions via halogen bonding .
• Furan vs. Aromatic Rings: The furan-2-yl group at the triazole’s 5-position contributes to π-π stacking, critical for anti-inflammatory effects .
• Sulfanyl Linker: Facilitates conformational flexibility, optimizing binding to inflammatory mediators like cyclooxygenase (COX) .

Biological Activity

The compound 2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dibromo-4-methylphenyl)acetamide is a derivative of the 1,2,4-triazole class, which has gained attention for its diverse biological activities. This article reviews the biological activity of this compound, particularly its antibacterial properties and potential therapeutic applications.

The molecular formula of the compound is $C_{15}H_{14}Br_2N_4O_3S$ with a molecular weight of approximately 431.25 g/mol. The structure includes a triazole ring, a furan moiety, and a dibrominated aromatic system, which are known to contribute to its biological activity.

Antibacterial Activity

Research indicates that compounds containing the triazole scaffold exhibit significant antibacterial properties. The presence of the furan and dibromophenyl groups enhances this activity through various mechanisms:

• Mechanism of Action :
  • Triazoles often inhibit bacterial growth by interfering with nucleic acid synthesis and acting as enzyme inhibitors. The specific interactions with bacterial DNA gyrase have been noted in several studies .
• In Vitro Studies :
  • In vitro tests have shown that derivatives similar to the target compound exhibit potent activity against Gram-positive and Gram-negative bacteria. For instance, compounds with similar structures demonstrated Minimum Inhibitory Concentrations (MICs) ranging from 0.125 to 8 µg/mL against pathogens like Staphylococcus aureus and Escherichia coli .
  • A specific study highlighted that the introduction of various substituents on the triazole ring can significantly alter antibacterial potency. The incorporation of bromine atoms has been associated with enhanced activity against resistant strains .

Structure-Activity Relationship (SAR)

The biological efficacy of triazole derivatives is closely linked to their structural features:

Structural Feature	Influence on Activity
Triazole Ring	Essential for antibacterial action; acts as a bioisostere for carboxylic acids.
Furan Moiety	Enhances lipophilicity and cellular uptake.
Bromination	Increases binding affinity to bacterial targets and improves potency against resistant strains.
Acetamide Group	Contributes to overall stability and solubility in biological systems.

Case Studies

Several studies have explored the antibacterial efficacy of triazole derivatives:

• Study on Antimicrobial Activity :
  • A study conducted by researchers evaluated the antimicrobial properties of various 5-(furan-2-yl)-4-amino-1,2,4-triazole derivatives against Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. Results indicated that modifications at specific positions on the triazole ring significantly affected activity levels .
• Comparative Analysis :
  • Another comparative study assessed the effectiveness of triazole derivatives against standard antibiotics like ciprofloxacin. Results showed that certain derivatives had comparable or superior activity against drug-resistant strains .